Cas no 473805-22-0 (1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

1-(2,6-Dimethoxyphenoxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride is a chemically synthesized compound featuring a piperazine core with a fluorophenyl substituent and a dimethoxyphenoxypropanol moiety. The dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. Its structural complexity allows for selective interactions with biological targets, particularly in neurological and cardiovascular studies. The presence of fluorine and methoxy groups contributes to its pharmacokinetic properties, including improved membrane permeability and metabolic resistance. This compound is primarily utilized in preclinical investigations due to its potential receptor affinity and modulatory effects. Strict handling protocols are recommended due to its pharmacological activity.
1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride structure
473805-22-0 structure
Product Name:1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
CAS No:473805-22-0
MF:C21H29Cl2FN2O4
MW:463.370367765427
CID:6304763
PubChem ID:2906494
Update Time:2025-05-19

1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride
    • F0874-0064
    • 1-(2,6-dimethoxyphenoxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol Dihydrochloride
    • 1-(2,6-dimethoxyphenoxy)-3-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride
    • 1-(2,6-dimethoxyphenoxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
    • VU0058369-2
    • 473805-22-0
    • AKOS026678708
    • Inchi: 1S/C21H27FN2O4.2ClH/c1-26-19-8-5-9-20(27-2)21(19)28-15-16(25)14-23-10-12-24(13-11-23)18-7-4-3-6-17(18)22;;/h3-9,16,25H,10-15H2,1-2H3;2*1H
    • InChI Key: QZFVXYQLNHSMTA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1C=CC=CC=1N1CCN(CC(COC2C(=CC=CC=2OC)OC)O)CC1

Computed Properties

  • Exact Mass: 462.1488410g/mol
  • Monoisotopic Mass: 462.1488410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 438
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4Ų

1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0874-0064-2μmol
1-(2,6-dimethoxyphenoxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
473805-22-0 90%+
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1-(2,6-dimethoxyphenoxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
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F0874-0064-3mg
1-(2,6-dimethoxyphenoxy)-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol dihydrochloride
473805-22-0 90%+
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Additional information on 1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride

Comprehensive Overview of 1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 473805-22-0)

1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 473805-22-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its piperazine and fluorophenyl moieties, is often studied for its interactions with neurotransmitter receptors, making it a subject of interest in neuroscience and drug development.

The molecular structure of 1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride includes a 2,6-dimethoxyphenoxy group, which contributes to its solubility and binding affinity. Researchers have explored its potential as a modulator of serotonin and dopamine receptors, aligning with current trends in mental health and neurodegenerative disease research. With the growing prevalence of conditions like anxiety, depression, and Parkinson's disease, this compound's mechanism of action is a hot topic in scientific communities.

In recent years, the demand for novel central nervous system (CNS) agents has surged, driven by the need for more effective and safer treatments. 1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride has been investigated for its potential to address these unmet medical needs. Its fluorophenyl component, in particular, is known to enhance metabolic stability, a critical factor in drug design.

From a synthetic chemistry perspective, the compound's dihydrochloride salt form improves its stability and bioavailability, making it suitable for preclinical studies. Researchers often highlight its structure-activity relationship (SAR) when discussing its pharmacological profile. This aspect is crucial for optimizing lead compounds in drug discovery pipelines, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neuroprotection. Studies suggest that its interaction with G-protein-coupled receptors (GPCRs) may offer neuroprotective effects, which could be beneficial in treating neurodegenerative disorders. This aligns with the increasing public and scientific focus on brain health and longevity.

In summary, 1-(2,6-dimethoxyphenoxy)-3-4-(2-fluorophenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS No. 473805-22-0) represents a promising candidate for further research in CNS therapeutics. Its unique chemical properties and potential applications make it a valuable subject for both academic and industrial research, particularly in the context of modern drug discovery challenges.

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